2,3-Dichloro-4-ethoxycarbonylpyrrole
Description
2,3-Dichloro-4-ethoxycarbonylpyrrole is a pyrrole derivative characterized by a chlorine atom at positions 2 and 3 of the pyrrole ring and an ethoxycarbonyl group at position 2. Pyrrole derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their heterocyclic aromatic structure, which allows for diverse functionalization. The chloro substituents enhance electrophilic reactivity and influence intermolecular interactions, while the ethoxycarbonyl group contributes to solubility and steric effects . Although direct synthesis data for this compound are absent in the provided evidence, analogous synthetic routes for pyrrole derivatives (e.g., cyclopropanation, amidation, and esterification) are well-documented .
Properties
Molecular Formula |
C7H7Cl2NO2 |
|---|---|
Molecular Weight |
208.04 g/mol |
IUPAC Name |
ethyl 4,5-dichloro-1H-pyrrole-3-carboxylate |
InChI |
InChI=1S/C7H7Cl2NO2/c1-2-12-7(11)4-3-10-6(9)5(4)8/h3,10H,2H2,1H3 |
InChI Key |
ZDAQLHGWMYCHBV-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=CNC(=C1Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Pyrrole Derivatives
To contextualize 2,3-Dichloro-4-ethoxycarbonylpyrrole, we compare its hypothetical properties and structural features with related compounds from the literature.
Table 1: Structural and Analytical Comparison of Pyrrole Derivatives
Key Observations:
Substituent Effects on Reactivity: The dichloro substitution in 2,3-Dichloro-4-ethoxycarbonylpyrrole likely increases electrophilicity compared to cyano (7a, 7c) or methyl substituents, facilitating nucleophilic aromatic substitution reactions. Ethoxycarbonyl groups (present in all compounds) improve solubility in polar solvents, but steric hindrance may reduce reaction rates at the pyrrole ring.
Spectroscopic Differences: The absence of electron-withdrawing groups (e.g., CN in 7a, 7c) in 2,3-Dichloro-4-ethoxycarbonylpyrrole may result in upfield shifts in ¹³C NMR for the ethoxycarbonyl carbon compared to compounds with cyano substituents (δ ~163–164 ppm in 7a, 7c vs. predicted δ ~160–162 ppm) .
Elemental Analysis: Higher nitrogen content in 7c (15.86% vs. 6.73% in 2,3-Dichloro-4-ethoxycarbonylpyrrole) reflects the presence of additional amino and cyano groups.
Synthetic Complexity :
- The synthesis of 2,3-Dichloro-4-ethoxycarbonylpyrrole may require selective chlorination steps (e.g., using (COCl)₂ or SOCl₂), contrasting with the amidation/alkylation routes for 7a and 7c .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
